Cas no 1311283-84-7 (6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 1311283-84-7
• MF: C₁₆H₁₆F₃N₃O
• MW: 323.312953948975
• MDL: MFCD19981239
• CID: 4693850
• Update Time: 2025-06-08

6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Dimethylamino-4-trifluoromethylpyridin-2-yl)benzaldehyde O-methyl-oxime
• 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzaldehyde O-methyl-oxime
• 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine

• MDL： MFCD19981239
• Inchi： 1S/C16H16F3N3O/c1-22(2)15-9-13(16(17,18)19)8-14(21-15)12-6-4-11(5-7-12)10-20-23-3/h4-10H,1-3H3/b20-10+
• InChI Key： WACIOSNQEKKWHX-KEBDBYFISA-N
• SMILES： FC(C1C=C(N=C(C=1)C1C=CC(/C=N/OC)=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Topological Polar Surface Area: 37.7

Additional information on 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine

Introduction to 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1311283-84-7)

6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1311283-84-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features, including a pyridine core, a trifluoromethyl group, and an E-methoxyiminomethylphenyl moiety, which collectively contribute to its potential biological activity.

The pyridine ring is a common structural motif in many bioactive molecules, often serving as a scaffold for interactions with biological targets. In this compound, the pyridine ring is further functionalized with a N,N-dimethyl group at the 2-position, which can enhance solubility and metabolic stability. Additionally, the presence of a trifluoromethyl group at the 4-position introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. These features make it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

The E-methoxyiminomethylphenyl group is another critical component of this molecule. This moiety contains a double bond (indicated by the E configuration) and an imino group, which can participate in hydrogen bonding interactions. The methoxy group attached to the phenyl ring may also influence the compound's pharmacokinetic properties by affecting its lipophilicity and metabolic pathways. The combination of these structural elements suggests that this compound could exhibit multiple modes of action, making it a versatile tool for exploring new drug candidates.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine make it a potential candidate for targeting such interactions. PPIs are involved in numerous cellular processes and are often considered challenging drug targets due to their large binding surfaces and lack of well-defined binding pockets. However, the presence of hydrogen bonding donors and acceptors in this compound could facilitate its binding to PPIs, potentially leading to the development of new therapeutic strategies.

Furthermore, the trifluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates. Its electron-withdrawing properties can also influence the electronic distribution of the molecule, which may be crucial for its interaction with biological targets. The dimethylation at the nitrogen atoms of the pyridine ring further enhances metabolic stability by reducing susceptibility to oxidative degradation. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have shown that pyridine-based compounds can exhibit significant biological activity across various therapeutic areas. For instance, pyridine derivatives have been explored as kinase inhibitors, GPCR modulators, and antiviral agents. The structural features of 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine align well with these findings, suggesting that it may have similar applications. Its ability to interact with multiple biological targets makes it a valuable asset in the search for novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyridine core, functionalization with the trifluoromethyl group, and introduction of the E-methoxyiminomethylphenyl moiety. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the compound's integrity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, 6-[4-[(E)-Methoxyiminomethyl]phenyl]-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine is a structurally fascinating compound with potential applications in drug discovery and development. Its unique combination of functional groups makes it a versatile tool for exploring new therapeutic strategies. Further research is warranted to fully elucidate its biological activity and pharmacological properties. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical chemistry.